5-(1-((3-Chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)-3-(pyridin-4-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-[1-(3-chloro-4-fluorophenyl)sulfonylazetidin-3-yl]-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H12ClFN4O3S/c17-13-7-12(1-2-14(13)18)26(23,24)22-8-11(9-22)16-20-15(21-25-16)10-3-5-19-6-4-10/h1-7,11H,8-9H2
• InChI Key: NYUCWWLADMLLEF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC(=C(C=C2)F)Cl)C3=NC(=NO3)C4=CC=NC=C4
• Molecular Formula: C16H12ClFN4O3S
• Molecular Weight: 394.8 g/mol

Description

5-(1-((3-Chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)-3-(pyridin-4-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C16H12ClFN4O3S and its molecular weight is 394.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of related compounds involve complex chemical reactions and analytical techniques to confirm their structure and properties. For instance, studies on quinoline-oxadiazole-based azetidinone derivatives and similar compounds have demonstrated the use of IR, 1H NMR, and 13C NMR for characterization. These compounds were synthesized and tested for their biological activities, showing significant results in antimicrobial evaluations against a variety of bacterial and fungal strains (Dodiya, Shihory, & Desai, 2012) (Desai & Dodiya, 2014).

Antimicrobial Activity

Synthetic compounds containing the oxadiazole ring have been extensively studied for their antimicrobial properties. For example, azetidin-2-one based phenyl sulfonyl pyrazoline derivatives have shown notable antibacterial and antifungal activities, suggesting the potential of these compounds in developing new antimicrobial agents (Shah et al., 2014).

Anticancer Activity

The incorporation of 1,3,4-oxadiazolyl tetrahydropyridines has been explored for anticancer applications. Research indicates that the pharmacological activities of these compounds can be influenced by the nature of the substituents on the ring system, with some derivatives displaying moderate cytotoxicity against cancer cell lines (Redda & Gangapuram, 2007).

Herbicidal Activity

The synthesis of novel compounds with oxadiazole rings has also been explored for their potential herbicidal activity. Studies have demonstrated the effectiveness of these compounds against certain weeds, highlighting the possibility of their use in agricultural applications (Tajik & Dadras, 2011).